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Compound of Interest

Compound Name: Morpholine-3-carbonitrile

Cat. No.: B048010 Get Quote

Essential Safety and Handling Guide for
Morpholine-3-carbonitrile
Disclaimer: A specific Safety Data Sheet (SDS) for Morpholine-3-carbonitrile (CAS No.

97039-63-9) was not publicly available at the time of this writing. The following guidance is

based on the safety information for the closely related and well-documented compound,

Morpholine. The toxicological and physical properties of Morpholine-3-carbonitrile may differ.

This information should be used as a preliminary guide only. It is imperative to consult a

qualified safety professional and, if possible, obtain the specific SDS from the supplier before

handling Morpholine-3-carbonitrile.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal plans for handling morpholine derivatives in a laboratory

setting. It is intended for researchers, scientists, and professionals in drug development.

Immediate Safety and Hazard Information
Morpholine and its derivatives are often flammable, corrosive, and toxic. They can cause

severe skin burns, eye damage, and may be harmful if inhaled or swallowed.[1][2] Suspected

reproductive toxicity has also been noted for Morpholine.[2]

Hazard Identification (Based on Morpholine):
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Hazard Class Category GHS Hazard Statements

Flammable Liquids Category 3
H226: Flammable liquid and

vapor.[1]

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin.[2]

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled.[2]

Skin Corrosion/Irritation Category 1B/1A
H314: Causes severe skin

burns and eye damage.[1][2]

Serious Eye Damage Category 1
H318: Causes serious eye

damage.

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure. The following table outlines the

recommended PPE for handling Morpholine-based compounds.
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Body Part Recommended Protection
Specifications and Best
Practices

Eyes/Face
Chemical safety goggles and a

full-face shield.

Goggles should provide a

complete seal around the

eyes. A face shield offers an

additional layer of protection

against splashes.[3]

Skin/Body

Chemical-resistant gloves

(e.g., Butyl rubber, Nitrile

rubber), a flame-retardant lab

coat, and chemical-resistant

apron or suit.

Select gloves with a

breakthrough time appropriate

for the duration of the task.[3]

Wear additional protective

clothing if there is a risk of

significant splashing.

Respiratory

A NIOSH-approved respirator

with an organic vapor

cartridge.

Use in a well-ventilated area,

preferably within a chemical

fume hood.[3] A self-contained

breathing apparatus (SCBA)

may be necessary for large

spills or in poorly ventilated

areas.[3]

Feet
Closed-toe, chemical-resistant

shoes.

Ensure shoes are made of a

material that will not degrade

upon contact with the

chemical.

Operational and Disposal Plans
A step-by-step approach to handling and disposal is essential for maintaining a safe laboratory

environment.

Experimental Workflow: Handling Morpholine-3-
carbonitrile
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The following diagram outlines the standard operating procedure for the safe handling of

Morpholine-3-carbonitrile, from preparation to disposal.

Experimental Workflow for Handling Morpholine-3-carbonitrile
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Caption: Standard workflow for handling hazardous chemicals.

Experimental Protocols
Preparation:

Review Safety Data Sheet (SDS): Before any work begins, thoroughly review the SDS for

Morpholine-3-carbonitrile. If unavailable, review the SDS for Morpholine and treat the

target compound with the same or higher level of caution.

Don Personal Protective Equipment (PPE): Put on all required PPE as detailed in the table

above.

Prepare Fume Hood: Ensure the chemical fume hood is functioning correctly. All handling of

Morpholine-3-carbonitrile should be performed within the fume hood.

Handling:

Weighing and Measuring: Carefully weigh or measure the required amount of the chemical.

Use non-sparking tools and ensure all containers are properly grounded to prevent static

discharge.[3]

Performing the Reaction: Add the chemical to the reaction vessel slowly and in a controlled

manner. Monitor the reaction for any signs of exothermic activity or pressure build-up.

Transfer and Workup: When transferring the chemical or performing a workup, use

appropriate equipment to minimize the risk of splashes or aerosol generation.

Spill and Exposure Procedures:

Minor Spill: In the event of a small spill inside a fume hood, absorb the material with a non-

combustible absorbent (e.g., sand, vermiculite). Place the contaminated material in a sealed,

labeled container for hazardous waste disposal.

Major Spill: For a large spill, evacuate the area immediately and alert emergency personnel.
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Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek immediate medical attention.[2]

Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Disposal Plan:

Waste Segregation: All waste contaminated with Morpholine-3-carbonitrile, including

empty containers, absorbent materials, and contaminated PPE, must be collected in a

designated, sealed, and clearly labeled hazardous waste container.

Disposal: Dispose of hazardous waste through your institution's environmental health and

safety (EHS) office, following all local, state, and federal regulations. Do not dispose of this

chemical down the drain.[3]

By adhering to these stringent safety protocols, researchers can minimize the risks associated

with handling Morpholine-3-carbonitrile and maintain a safe and productive laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b048010#personal-protective-equipment-for-handling-
morpholine-3-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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